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Compound of Interest

Compound Name: (rac)-Talazoparib

Cat. No.: B10752687

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (rac)-Talazoparib. The following procedural
guidance is designed to ensure the safe handling and disposal of this potent compound.

(rac)-Talazoparib is a potent poly (ADP-ribose) polymerase (PARP) inhibitor.[1][2] Safety data
sheets (SDS) for Talazoparib and its tosylate salt indicate that it is suspected of causing genetic
defects, may damage the unborn child, and causes damage to organs through prolonged or
repeated exposure.[3][4][5] Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A thorough risk assessment considering the quantity, physical form (powder or solution), and
specific laboratory procedure is critical for selecting the appropriate PPE. The following table
summarizes the recommended PPE for various laboratory activities with (rac)-Talazoparib.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
supplied-air respirator-
Disposable, solid-front lab coat
with tight-fitting cuffs- Double-
gloving (e.g., nitrile)-

Disposable sleeves

High risk of aerosolization and
inhalation of potent powders
necessitates full respiratory
protection. Double-gloving
provides an additional barrier

against contamination.[6]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Single pair of
chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls like a
fume hood are the primary

means of protection.[6]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate gloves for the

solvent and compound

Focus on preventing skin and
eye exposure. The specific
procedure will dictate the

required level of containment.

[6]

General Laboratory Operations

- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to
protect against incidental

contact.[6]

Hazard Information for Talazoparib
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Hazard Statement GHS Classification Source

Suspected of causing genetic

Muta 2 (H341) [3]
defects
May damage the unborn child Repr 1B (H360D) [3]
Causes damage to organs
through prolonged or repeated  STOT RE 1 (H372) [31[4]
exposure
Toxic if swallowed Acute Tox. 3 (H301) [4]

Operational and Disposal Plan

A systematic approach is essential for handling potent compounds like (rac)-Talazoparib from
receipt to disposal.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leakage.
o Store (rac)-Talazoparib in a designated, locked, and clearly labeled area.

o Consult the supplier's documentation for specific storage conditions, such as temperature
and protection from light.[4]

2. Handling Procedures:

» Always handle (rac)-Talazoparib within a certified chemical fume hood or other appropriate
containment device.

o Before starting any work, ensure that all necessary PPE is available and in good condition.
¢ Minimize the generation of dust when working with the powdered form.[3]
o Wash hands thoroughly after handling, even if gloves were worn.[3][4]

e Do not eat, drink, or smoke in areas where (rac)-Talazoparib is handled.[3][4]
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3. Spill Management:
¢ In case of a spill, evacuate non-essential personnel from the area.[3]
o Cleanup should only be performed by trained personnel wearing appropriate PPE.

o For dry spills, carefully collect the material in a manner that avoids dust generation.[3] Do not
use a vacuum cleaner unless it is equipped with a HEPA filter.

 For liquid spills, absorb the material with an inert absorbent.

» Decontaminate the spill area thoroughly.

« All materials used for cleanup should be disposed of as hazardous waste.
4. Disposal Plan:

o Contaminated PPE: All disposable items that have come into contact with (rac)-Talazoparib,
such as gloves, disposable lab coats, and sleeves, are considered contaminated. These
items should be carefully removed to avoid self-contamination and placed in a sealed,
labeled hazardous waste container.[6]

e Agueous Waste: Collect all aqueous waste containing (rac)-Talazoparib in a sealed and
clearly labeled container. Do not mix with other waste streams unless compatibility has been
confirmed.[6]

» Solid Waste: Dispose of contaminated solid waste, including excess (rac)-Talazoparib, in
accordance with all local, state, and federal regulations for hazardous waste.

» All waste containers must be clearly labeled with the chemical name and associated
hazards.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling (rac)-Talazoparib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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